Cas no 145219-11-0 (Benzoic acid,2-amino-3-methyl-, 2-propen-1-yl ester)

• Product name: Benzoic acid,2-amino-3-methyl-, 2-propen-1-yl ester
• CAS No: 145219-11-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 102309
• PubChem ID: 45089252

Benzoic acid,2-amino-3-methyl-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-3-methyl-, 2-propen-1-yl ester
• SCHEMBL2361415
• 145219-11-0
• Allyl 2-amino-3-methylbenzoate

• Inchi： InChI=1S/C11H13NO2/c1-3-7-14-11(13)9-6-4-5-8(2)10(9)12/h3-6H,1,7,12H2,2H3
• InChI Key： CZZIBFGHOIGULE-UHFFFAOYSA-N
• SMILES： C=CCOC(C1=CC=CC(C)=C1N)=O

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 52.32